Cas no 1806995-34-5 (2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride
• CAS No: 1806995-34-5
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4864081
• Update Time: 2025-07-02

2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-5(8(11)12)4(7(10)14)2-13-6(3)9/h2,8H,1H3
• InChI Key： WLINTZGOWXRNDO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(F)F)C(C(=O)Cl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride

Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride (CAS No. 1806995-34-5)

2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1806995-34-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromo substituent, a difluoromethyl group, and a carbonyl chloride functionality, make it a versatile building block for further chemical modifications.

The< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride molecule exhibits a high degree of reactivity due to its carbonyl chloride group, which is known for its ability to participate in nucleophilic addition reactions. This property has been leveraged in numerous synthetic pathways to introduce acyl groups into complex molecular frameworks. The bromo substituent further enhances its utility by allowing for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential in constructing heterocyclic compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride has emerged as a valuable precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its use in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

One of the most compelling aspects of this compound is its role in the development of agrochemicals. The< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride serves as a key intermediate in the synthesis of herbicides and fungicides. Its structural motifs are often incorporated into molecules that exhibit potent activity against plant pathogens while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The< strong>CAS No. 1806995-34-5 designation ensures that researchers can reliably identify and source this compound for their studies. Its precise chemical identity is critical for reproducibility and consistency in experimental outcomes. The compound's purity and quality are often scrutinized to ensure that they meet the stringent requirements of pharmaceutical manufacturing processes.

Advances in synthetic chemistry have also contributed to the growing interest in< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride. New methodologies have enabled more efficient and scalable production methods, reducing costs and increasing accessibility for academic and industrial researchers. These developments have fostered innovation across multiple disciplines, from medicinal chemistry to materials science.

The versatility of< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride extends beyond its role as an intermediate. It has been explored in various catalytic processes, where its functional groups facilitate complex transformations under mild conditions. This makes it an attractive choice for green chemistry initiatives aimed at reducing hazardous waste and energy consumption.

In conclusion, the< strong>2-Bromo-4-(difluoromethyl)-3-methylpyridine-5-carbonyl chloride, identified by its CAS number 1806995-34-5, is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable in synthetic chemistry research. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in the discovery and development of new drugs and sustainable agricultural solutions.